Cas no 955544-54-4 (2-2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-N-(2-chlorophenyl)methylacetamide)
2-2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-N-(2-chlorophenyl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-N-(2-chlorophenyl)methylacetamide
- 2-[2-(5-butyl-1,3,4-oxadiazol-2-yl)indol-1-yl]-N-[(2-chlorophenyl)methyl]acetamide
-
- Inchi: 1S/C23H23ClN4O2/c1-2-3-12-22-26-27-23(30-22)20-13-16-8-5-7-11-19(16)28(20)15-21(29)25-14-17-9-4-6-10-18(17)24/h4-11,13H,2-3,12,14-15H2,1H3,(H,25,29)
- InChI Key: ZHLFINGBJOZKBH-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CC=C1Cl)(=O)CN1C2=C(C=CC=C2)C=C1C1=NN=C(CCCC)O1
2-2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-N-(2-chlorophenyl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2227-0837-2μmol |
2-[2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-[(2-chlorophenyl)methyl]acetamide |
955544-54-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2227-0837-5μmol |
2-[2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-[(2-chlorophenyl)methyl]acetamide |
955544-54-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2227-0837-10μmol |
2-[2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-[(2-chlorophenyl)methyl]acetamide |
955544-54-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2227-0837-20μmol |
2-[2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-[(2-chlorophenyl)methyl]acetamide |
955544-54-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2227-0837-1mg |
2-[2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-[(2-chlorophenyl)methyl]acetamide |
955544-54-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2227-0837-2mg |
2-[2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-[(2-chlorophenyl)methyl]acetamide |
955544-54-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2227-0837-3mg |
2-[2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-[(2-chlorophenyl)methyl]acetamide |
955544-54-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2227-0837-4mg |
2-[2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-[(2-chlorophenyl)methyl]acetamide |
955544-54-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2227-0837-5mg |
2-[2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-[(2-chlorophenyl)methyl]acetamide |
955544-54-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2227-0837-10mg |
2-[2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-[(2-chlorophenyl)methyl]acetamide |
955544-54-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-N-(2-chlorophenyl)methylacetamide Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 2-2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-N-(2-chlorophenyl)methylacetamide
Recent Advances in the Study of 2-2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-N-(2-chlorophenyl)methylacetamide (CAS: 955544-54-4)
The compound 2-2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-N-(2-chlorophenyl)methylacetamide (CAS: 955544-54-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining an indole core with a 1,3,4-oxadiazole moiety and a chlorophenylacetamide side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.
One of the key areas of investigation has been the compound's potential as a modulator of specific biological pathways. Preliminary research indicates that 2-2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-N-(2-chlorophenyl)methylacetamide exhibits selective binding affinity to certain protein targets involved in inflammatory and oncogenic processes. In vitro assays have demonstrated its ability to inhibit the activity of key enzymes such as cyclooxygenase-2 (COX-2) and protein kinases, suggesting its utility in the development of anti-inflammatory and anti-cancer therapies.
Further studies have explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to quantify its stability and bioavailability. These investigations have revealed that the compound maintains a favorable half-life and demonstrates good tissue penetration, making it a viable candidate for further preclinical development.
In addition to its pharmacological properties, recent synthetic chemistry efforts have focused on optimizing the yield and purity of 2-2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-N-(2-chlorophenyl)methylacetamide. Novel synthetic routes have been proposed, leveraging green chemistry principles to reduce environmental impact while improving scalability. These advancements are critical for ensuring the compound's feasibility in large-scale production and eventual clinical translation.
Looking ahead, ongoing research aims to validate the therapeutic potential of this compound in vivo. Animal models of disease, particularly those mimicking chronic inflammation and certain cancers, are being utilized to assess its efficacy and safety. Early results are encouraging, with the compound showing significant reduction in tumor growth and inflammatory markers without notable adverse effects. These findings underscore the importance of continued investigation into 2-2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-N-(2-chlorophenyl)methylacetamide as a potential lead compound for future drug development.
In conclusion, the latest research on 2-2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-N-(2-chlorophenyl)methylacetamide (CAS: 955544-54-4) highlights its multifaceted potential in addressing unmet medical needs. Its unique chemical structure, coupled with promising biological activity, positions it as a compelling candidate for further exploration. As the scientific community continues to unravel its mechanisms and optimize its properties, this compound may pave the way for innovative therapeutic interventions in the years to come.
955544-54-4 (2-2-(5-butyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-N-(2-chlorophenyl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)